molecular formula C6H14N2O B114762 4-Methylpentanehydrazide CAS No. 140157-44-4

4-Methylpentanehydrazide

Cat. No. B114762
M. Wt: 130.19 g/mol
InChI Key: VOBMACGBVNTRGF-UHFFFAOYSA-N
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Patent
US06239151B1

Procedure details

A solution of 0.157 g of (E)-2(R)-[1(S)-[(tetrahydro-2(RS)-pyranyloxy)carbamoyl]-4-phenyl-3-butenyl]-2′-isobutyl-methylvalerohydrazide in 5 ml of dimethylformamide was treated at room temperature under nitrogen with 0.250 g of 2-[N-(9-fluorenylmethyloxycarbonyl)-4-piperidine]acetic acid and 0.132 g of 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride. The mixture was stirred overnight at room temperature and evaporated. The residue was dissolved in ethyl acetate and washed with 5% aqueous citric acid solution, 5% aqueous sodium hydrogen carbonate solution, saturated sodium chloride solution, and then dried over anhydrous magnesium sulphate and evaporated to give 0.500 g of (E)-2(R)-[1(S)-[(tetrahydro-2(RS)-pyranyloxy)carbamoyl]-4-phenyl-3-butenyl]-2′-isobutyl-2′-2-(N-(9-fluorenylmethyloxycarbonyl)-4-piperidyl)acetyl]-4-methylvalerohydrazide in the form of a clear oil.
[Compound]
Name
2-[N-(9-fluorenylmethyloxycarbonyl)-4-piperidine]acetic acid
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.132 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
O1CCCCC1ONC([C@H]([C@@:21](C)([CH2:30][CH2:31][CH3:32])[C:22]([NH:24][NH:25]CC(C)C)=[O:23])C/C=C/C1C=CC=CC=1)=O.Cl.[CH2:35](N=C=NCCCN(C)C)C>CN(C)C=O>[CH3:35][CH:31]([CH3:32])[CH2:30][CH2:21][C:22]([NH:24][NH2:25])=[O:23] |f:1.2|

Inputs

Step One
Name
Quantity
0.157 g
Type
reactant
Smiles
O1C(CCCC1)ONC(=O)[C@@H](C\C=C\C1=CC=CC=C1)[C@](C(=O)NNCC(C)C)(CCC)C
Name
2-[N-(9-fluorenylmethyloxycarbonyl)-4-piperidine]acetic acid
Quantity
0.25 g
Type
reactant
Smiles
Name
Quantity
0.132 g
Type
reactant
Smiles
Cl.C(C)N=C=NCCCN(C)C
Name
Quantity
5 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in ethyl acetate
WASH
Type
WASH
Details
washed with 5% aqueous citric acid solution, 5% aqueous sodium hydrogen carbonate solution, saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulphate
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
product
Smiles
CC(CCC(=O)NN)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.